Phosphorus oxychloride
Phosphorus oxychloride
Phosphorus oxychloride appears as a colorless fuming liquid with a pungent odor. Density 14.0 lb / gal. Very toxic by inhalation and corrosive to metals and tissue. Used in gasoline additives and hydraulic fluids.
Phosphoryl chloride, also known as [PCL3O] or phosphoroxidchlorid, belongs to the class of inorganic compounds known as halogen oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen is a halogen.
Phosphoryl trichloride is a phosphorus coordination entity.
Phosphoryl chloride, also known as [PCL3O] or phosphoroxidchlorid, belongs to the class of inorganic compounds known as halogen oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen is a halogen.
Phosphoryl trichloride is a phosphorus coordination entity.
Brand Name:
Vulcanchem
CAS No.:
10025-87-3
VCID:
VC21225921
InChI:
InChI=1S/Cl3OP/c1-5(2,3)4
SMILES:
O=P(Cl)(Cl)Cl
Molecular Formula:
POCl3
Cl3OP
Cl3OP
Molecular Weight:
153.33 g/mol
Phosphorus oxychloride
CAS No.: 10025-87-3
Cat. No.: VC21225921
Molecular Formula: POCl3
Cl3OP
Molecular Weight: 153.33 g/mol
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Specification
| Description | Phosphorus oxychloride appears as a colorless fuming liquid with a pungent odor. Density 14.0 lb / gal. Very toxic by inhalation and corrosive to metals and tissue. Used in gasoline additives and hydraulic fluids. Phosphoryl chloride, also known as [PCL3O] or phosphoroxidchlorid, belongs to the class of inorganic compounds known as halogen oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen is a halogen. Phosphoryl trichloride is a phosphorus coordination entity. |
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| CAS No. | 10025-87-3 |
| Molecular Formula | POCl3 Cl3OP |
| Molecular Weight | 153.33 g/mol |
| IUPAC Name | phosphoryl trichloride |
| Standard InChI | InChI=1S/Cl3OP/c1-5(2,3)4 |
| Standard InChI Key | XHXFXVLFKHQFAL-UHFFFAOYSA-N |
| SMILES | O=P(Cl)(Cl)Cl |
| Canonical SMILES | O=P(Cl)(Cl)Cl |
| Boiling Point | 223 °F at 760 mm Hg (EPA, 1998) 105.8 °C 222°F |
| Colorform | Clear, colorless to yellow, oily liquid [Note: A solid below 34 degrees F]. Mobile, fuming liquid |
| Flash Point | Not Flammable (EPA, 1998) |
| Melting Point | 34.2 °F (EPA, 1998) 1.25 °C 1-1.5°C 34°F |
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